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Compound of Interest

Compound Name: Bis(2-ethoxyethyl) adipate

Cat. No.: B086696 Get Quote

Initial Assessment: Following a comprehensive review of scientific literature and publicly

available data, there is currently no significant evidence to support the application of bis(2-
ethoxyethyl) adipate as a plasticizer in flexible food packaging materials. The vast majority of

research and regulatory information focuses on a similarly named but structurally different

compound, bis(2-ethylhexyl) adipate (DEHA), also known as dioctyl adipate (DOA). Therefore,

detailed application notes, experimental protocols for migration studies, and quantitative

performance data for bis(2-ethoxyethyl) adipate in food packaging are not available.

This document provides the available chemical and safety information for bis(2-ethoxyethyl)
adipate to inform researchers and scientists.

Physicochemical Properties of Bis(2-ethoxyethyl)
adipate
While not used in food packaging, the fundamental properties of bis(2-ethoxyethyl) adipate
have been characterized. A summary of its key physicochemical properties is presented below.
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Property Value

IUPAC Name bis(2-ethoxyethyl) hexanedioate

Synonyms
Bis(2-ethoxyethyl) adipate, Hexanedioic acid,

bis(2-ethoxyethyl) ester

CAS Number 109-44-4

Molecular Formula C14H26O6

Molecular Weight 290.35 g/mol

Source: PubChem CID 7987[1]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, bis(2-ethoxyethyl) adipate is associated with the following hazards:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

It is also noted as a peroxide-forming chemical.[1]

Experimental Protocols
Due to the lack of its application in food packaging, no specific experimental protocols for

migration testing or performance evaluation of bis(2-ethoxyethyl) adipate in this context have

been established or published in the available scientific literature.

Logical Relationship Diagram
The following diagram illustrates the current state of information regarding the use of bis(2-
ethoxyethyl) adipate in food packaging.
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Caption: Information Gap for Bis(2-ethoxyethyl) adipate in Food Packaging.

The Case of Bis(2-ethylhexyl) adipate (DEHA/DOA)
In contrast to bis(2-ethoxyethyl) adipate, bis(2-ethylhexyl) adipate (CAS Number: 103-23-1) is

a widely used and studied plasticizer in flexible food packaging, particularly in polyvinyl chloride

(PVC) films.[2][3] It is valued for its ability to impart flexibility and durability to packaging

materials.[2]

Extensive research has been conducted on the migration of DEHA from packaging into

foodstuffs, especially fatty foods.[4] Regulatory bodies have established specific migration

limits (SMLs) for DEHA to ensure consumer safety. Analytical methods, primarily based on gas

chromatography, are well-established for the determination of DEHA in food and food

simulants.[4]

Conclusion for Researchers and Drug Development
Professionals
For researchers and scientists investigating plasticizers for flexible food packaging, the focus

should remain on well-documented and approved substances like bis(2-ethylhexyl) adipate.

There is no current scientific basis to pursue the use of bis(2-ethoxyethyl) adipate for this

application. Any consideration of novel plasticizers would require extensive toxicological and

migration studies to establish their safety and suitability for food contact applications. Future

research could explore the synthesis and properties of alternative adipates, but this would

necessitate a full suite of safety and performance evaluations before they could be considered

for use in food packaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b086696?utm_src=pdf-body-img
https://www.benchchem.com/product/b086696?utm_src=pdf-body
https://www.benchchem.com/product/b086696?utm_src=pdf-body
https://www.chemimpex.com/products/34124
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852626.htm
https://www.chemimpex.com/products/34124
https://publications.iarc.who.int/_publications/media/download/2528/be25ee0b05847f496302d0bd834969eff81608bf.pdf
https://publications.iarc.who.int/_publications/media/download/2528/be25ee0b05847f496302d0bd834969eff81608bf.pdf
https://www.benchchem.com/product/b086696?utm_src=pdf-body
https://www.benchchem.com/product/b086696?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Bis(2-ethoxyethyl) adipate | C14H26O6 | CID 7987 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemimpex.com [chemimpex.com]

3. Bis(2-ethylhexyl) adipate | 103-23-1 [chemicalbook.com]

4. publications.iarc.who.int [publications.iarc.who.int]

To cite this document: BenchChem. [Application of Bis(2-ethoxyethyl) adipate in Flexible
Food Packaging: An Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086696#application-of-bis-2-ethoxyethyl-adipate-in-
flexible-food-packaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-ethoxyethyl_-adipate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-ethoxyethyl_-adipate
https://www.chemimpex.com/products/34124
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852626.htm
https://publications.iarc.who.int/_publications/media/download/2528/be25ee0b05847f496302d0bd834969eff81608bf.pdf
https://www.benchchem.com/product/b086696#application-of-bis-2-ethoxyethyl-adipate-in-flexible-food-packaging
https://www.benchchem.com/product/b086696#application-of-bis-2-ethoxyethyl-adipate-in-flexible-food-packaging
https://www.benchchem.com/product/b086696#application-of-bis-2-ethoxyethyl-adipate-in-flexible-food-packaging
https://www.benchchem.com/product/b086696#application-of-bis-2-ethoxyethyl-adipate-in-flexible-food-packaging
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086696?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

